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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B7770432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the chemical formula C₁₄H₃₀O. It is a white, waxy solid at room temperature and finds

extensive use in the cosmetic and personal care industry as an emollient, emulsion stabilizer,

and viscosity-increasing agent. Its widespread application necessitates a thorough

understanding of its environmental fate and biodegradability to assess its ecological impact.

This technical guide provides a comprehensive overview of the current scientific knowledge

regarding the environmental persistence, degradation pathways, and bioaccumulation potential

of 1-tetradecanol.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 1-tetradecanol is essential for

predicting its behavior and distribution in the environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7770432?utm_src=pdf-interest
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₄H₃₀O [1]

Molecular Weight 214.39 g/mol [1]

Melting Point 38 °C (100.4 °F)

Boiling Point 289 °C (552 °F) [1]

Water Solubility 0.2 mg/L at 25 °C

Vapor Pressure 0.0001 hPa at 20 °C

Log Kₒw (Octanol-Water

Partition Coefficient)
6.7

Environmental Fate
The environmental fate of 1-tetradecanol is governed by a combination of abiotic and biotic

processes that determine its persistence and transformation in various environmental

compartments.

Abiotic Degradation
Abiotic degradation processes for 1-tetradecanol primarily include atmospheric

photooxidation. Due to the absence of hydrolyzable functional groups, hydrolysis is not a

significant degradation pathway.

Atmospheric Photooxidation: In the atmosphere, 1-tetradecanol is expected to exist

predominantly in the vapor phase. It is susceptible to degradation by photochemically

produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is

approximately 18.2 hours.

Biotic Degradation
Biodegradation is the primary mechanism for the removal of 1-tetradecanol from the

environment. It is readily biodegraded under aerobic conditions, while its fate under anaerobic

conditions is less well-documented.
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1-Tetradecanol is considered to be readily biodegradable. Studies have shown that it

undergoes rapid and extensive degradation in the presence of microorganisms from activated

sludge.

Quantitative Data on Aerobic Biodegradability

Test
Guideline

Inoculum
Parameter
Measured

Duration Result Reference

Not Specified
Activated

Sludge

First-order

rate constant
Not Specified 52.5 h⁻¹ [2]

While specific OECD 301 test data with time-course degradation percentages for 1-
tetradecanol are not readily available in the public domain, the high first-order rate constant

indicates rapid mineralization.

There is a significant lack of publicly available data on the anaerobic biodegradation of 1-
tetradecanol. While the anaerobic degradation of other organic compounds is well-studied,

specific information regarding the pathways, rates, and end-products of 1-tetradecanol under

anoxic conditions is a critical knowledge gap. General anaerobic digestion processes involve

the breakdown of organic matter into methane and carbon dioxide by a consortium of

microorganisms. It is plausible that long-chain alcohols like 1-tetradecanol can be degraded

through β-oxidation to fatty acids, which are then further metabolized by acidogenic and

methanogenic bacteria. However, experimental data to confirm this for 1-tetradecanol is
needed.

Bioaccumulation
Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from its surrounding environment, leading to a concentration higher than that in the

environment. The potential for bioaccumulation is often assessed by the bioconcentration factor

(BCF).

An experimental study on a closely related substance, chlorinated n-tetradecane, provides

insights into the potential bioaccumulation of 1-tetradecanol. The study, following OECD

Guideline 305, determined the bioconcentration factor in rainbow trout.
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Bioconcentration Factor (BCF) Data (for Chlorinated n-Tetradecane)

Test Organism
Exposure
Concentration
(mg/L)

BCF (Steady
State)

Kinetic BCF Reference

Rainbow Trout

(Oncorhynchus

mykiss)

0.001 38 38.2

Rainbow Trout

(Oncorhynchus

mykiss)

0.010 64 64.7

Based on these results for a similar compound, the bioaccumulation potential of 1-
tetradecanol is considered to be low to moderate.

Experimental Protocols
Aerobic Biodegradability Testing (OECD 301B - CO₂
Evolution Test)
This method is designed to assess the ready biodegradability of a substance by measuring the

amount of carbon dioxide produced when the substance is incubated with an aerobic microbial

inoculum.

Methodology:

Test Setup: A known concentration of the test substance (1-tetradecanol) is added to a

mineral medium inoculated with microorganisms from activated sludge. Control flasks

containing only the inoculum and reference flasks with a readily biodegradable substance

(e.g., sodium benzoate) are also prepared.

Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-22°C)

with continuous aeration with CO₂-free air.

CO₂ Trapping: The CO₂ produced from the biodegradation of the test substance is trapped in

a solution of barium hydroxide or sodium hydroxide.
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Measurement: The amount of trapped CO₂ is determined by titration of the remaining

hydroxide solution at regular intervals over a 28-day period.

Calculation: The percentage of biodegradation is calculated as the ratio of the amount of

CO₂ produced to the theoretical amount of CO₂ (ThCO₂) that would be produced from the

complete oxidation of the test substance. A substance is considered readily biodegradable if

it reaches at least 60% of its ThCO₂ within a 10-day window during the 28-day test.

Bioconcentration Factor (BCF) Testing (OECD 305)
This guideline describes procedures for determining the bioconcentration of a chemical in fish.

Methodology:

Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss), is

selected.

Exposure Phase (Uptake): Fish are exposed to a constant, sublethal concentration of the

test substance (1-tetradecanol) in a flow-through system for a defined period (e.g., 28

days). Water and fish tissue samples are collected at regular intervals to measure the

concentration of the test substance.

Depuration Phase (Elimination): After the exposure phase, the remaining fish are transferred

to clean, untreated water. Water and fish tissue samples continue to be collected to measure

the rate of elimination of the substance from the fish.

Analysis: The concentration of 1-tetradecanol in water and fish tissue is determined using

appropriate analytical methods (e.g., gas chromatography-mass spectrometry).

Calculation:

Steady-State BCF (BCFss): Calculated as the ratio of the concentration of the substance

in the fish (at steady state) to the concentration in the water.

Kinetic BCF (BCFk): Calculated as the ratio of the uptake rate constant (k₁) to the

depuration rate constant (k₂).
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Biodegradation Signaling Pathways and
Experimental Workflows
Microbial Degradation Pathway of 1-Tetradecanol
The aerobic biodegradation of 1-tetradecanol by microorganisms, such as those from the

genera Pseudomonas and Acinetobacter, typically proceeds through a series of oxidative

steps. The long-chain alcohol is first oxidized to its corresponding aldehyde, then to a fatty acid,

which subsequently enters the β-oxidation cycle.

1-Tetradecanol TetradecanalAlcohol Dehydrogenase (EC 1.1.1.1) Tetradecanoic Acid (Myristic Acid)Aldehyde Dehydrogenase (EC 1.2.1.3) Tetradecanoyl-CoAAcyl-CoA Synthetase (EC 6.2.1.3) β-Oxidation Cycle

Click to download full resolution via product page

Aerobic degradation pathway of 1-tetradecanol.

Experimental Workflow for OECD 301B Biodegradability
Test
The following diagram illustrates the key steps involved in conducting an OECD 301B test to

determine the ready biodegradability of 1-tetradecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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